methyl 1-[3-(4-isopropylphenyl)propanoyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[3-(4-propan-2-ylphenyl)propanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C19H27NO3/c1-14(2)16-7-4-15(5-8-16)6-9-18(21)20-12-10-17(11-13-20)19(22)23-3/h4-5,7-8,14,17H,6,9-13H2,1-3H3
• InChI Key: HFSJHPXNPFAZKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CCC(=O)N2CCC(CC2)C(=O)OC
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to methyl 1-[3-(4-isopropylphenyl)propanoyl]-4-piperidinecarboxylate often involves multi-step chemical reactions. For example, the synthesis of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl)acrylate, a compound with a similar piperidine-based structure, is achieved through a one-pot three-component reaction involving salicylaldehyde, diethyl malonate, and piperidine. This process illustrates the typical complexity and precision required in synthesizing such compounds (Khan et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds related to methyl 1-[3-(4-isopropylphenyl)propanoyl]-4-piperidinecarboxylate is characterized by X-ray crystallography, revealing detailed insights into their molecular geometry. For instance, the molecular and crystal structure of a similar compound, (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1carbonyl)acrylate, shows that it crystallizes in the monoclinic space group with specific lattice parameters, and the molecules form H-bonded dimers in the crystal lattice, stabilized by C-H...π and C-H...O interactions (Khan et al., 2013).

Chemical Reactions and Properties

The chemical reactions involving compounds like methyl 1-[3-(4-isopropylphenyl)propanoyl]-4-piperidinecarboxylate can be complex, leading to various metabolites or interaction products. The analysis of these reactions and the properties of the resulting compounds are crucial for understanding their chemical behavior and potential applications. For example, the study of 4-methyl-piperazine-1-carbodithioic acid 3-cyano-3,3-diphenylpropyl ester hydrochloride and its metabolites in rat plasma and tissues offers insights into its metabolism and the structural elucidation of its metabolites (Jiang et al., 2007).

Scientific Research Applications

Synthesis and Characterization

The preparation and characterization of substances with the diphenylethylamine nucleus, including derivatives similar to the specified compound, have been explored for their potential as dissociative agents. These compounds are synthesized and characterized using techniques such as high-resolution electrospray mass spectrometry (HR-ESI-MS), liquid chromatography ESI-MS/MS, gas chromatography ion trap electron and chemical ionization MS, nuclear magnetic resonance spectroscopy (NMR), and infrared spectroscopy. For instance, Wallach et al. (2015) detailed the synthesis of diphenidine, a compound with a similar structure, highlighting the ability to differentiate between isomeric pairs using analytical techniques (Wallach et al., 2015).

Pharmacological Activities

Research on structurally related compounds also delves into their pharmacological properties, such as neuroprotective effects and inhibition of specific receptors. For example, Chenard et al. (1995) identified a compound as a potent and selective N-methyl-D-aspartate (NMDA) antagonist through a structure-activity relationship program, indicating potential neuroprotective applications (Chenard et al., 1995). Similarly, compounds with the xanthene-9-spiro-4'-piperidine nucleus have been explored for opiate activity, suggesting their potential use in developing analgesics with improved pharmacological properties (Galt et al., 1989).